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Compound of Interest

Compound Name: H-D-lle-Asp-OH
CAS No.: 120067-35-8
Cat. No.: B054377

Get Quote

\ J

The fundamental step in characterizing any chemical entity is to establish its unique identifiers
and physicochemical properties. Although a dedicated CAS number for H-D-lle-Asp-OH is not
prominently available, we can define the molecule through its constituent parts and predict its

properties.

Constituent Amino Acid Identifiers

A solid understanding of the building blocks is crucial. The properties of H-D-lle-Asp-OH are a
composite of the characteristics of D-Isoleucine and L-Aspartic acid.
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Identifier D-Isoleucine L-Aspartic Acid
CAS Number 319-78-8[1] 56-84-8[2][3]
Molecular Formula C6H13NO2[1][4] C4H7NOA4[3][5]
Molecular Weight 131.17 g/mol [1][6] 133.10 g/mol [3]
(2R,3R)-2-amino-3- (2S)-2-aminobutanedioic
IUPAC Name
methylpentanoic acid[1] acid[2]

(S)-(+)-Aminosuccinic acid, H-

Synonyms R)-Isoleucine, H-D-lle-OH[1
ynony (R) [1] Asp-OH[3]

Predicted Properties of H-D-lle-Asp-OH

Based on the structures of D-Isoleucine and L-Aspartic acid, the properties of the resulting
dipeptide can be predicted.

Property Predicted Value for H-D-lle-Asp-OH
Molecular Formula C10H18N205
Molecular Weight 246.26 g/mol

A dipeptide formed by a peptide bond between
Chemical Structure the carboxyl group of D-Isoleucine and the

amino group of L-Aspartic acid.

Below is a visual representation of the chemical structure of H-D-lle-Asp-OH.
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Caption: Chemical structure of H-D-lle-Asp-OH.

Synthesis and Purification

The synthesis of dipeptides, particularly those containing D-amino acids, can be achieved
through both chemical and enzymatic methods.[7][8] Chemical synthesis often requires

protective group chemistry to ensure regioselectivity and prevent side reactions, while
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enzymatic synthesis offers a more environmentally friendly and often stereospecific alternative.

[7]

Chemoenzymatic Synthesis Workflow

A promising approach for synthesizing D-amino acid-containing dipeptides is a
chemoenzymatic system. This method combines the specificity of enzymes for amino acid
activation with a subsequent chemical nucleophilic substitution reaction.[9]

; Enzymatic Adenylation Activated D-Isoleucine
D-Isoleucine (e.g., using TycA-A) (D-lle-AMP)

L-Aspartic Acid Derivative
(e.g., ester)

Click to download full resolution via product page
Caption: Chemoenzymatic synthesis of H-D-lle-Asp-OH.
Experimental Protocol: Chemoenzymatic Synthesis
o Enzymatic Activation of D-Isoleucine:

o Incubate D-Isoleucine with an adenylation domain enzyme (e.g., TycA-A from tyrocidine
synthetase) in a suitable buffer containing ATP and MgCl2.[7][8]

o Monitor the formation of the D-Isoleucyl-AMP intermediate.
e Nucleophilic Reaction with L-Aspartic Acid Derivative:

o Introduce a protected L-Aspartic acid derivative (e.g., L-Aspartic acid methyl ester) to the
reaction mixture.

o The amino group of the L-Aspartic acid derivative will act as a nucleophile, attacking the
activated carboxyl group of D-Isoleucine to form the peptide bond.

o Deprotection:
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o Remove the protecting group from the L-Aspartic acid residue using appropriate chemical
methods (e.g., hydrolysis).

o Purification:

o Purify the resulting H-D-lle-Asp-OH dipeptide using reversed-phase high-performance
liquid chromatography (RP-HPLC).[10]

Purification by High-Performance Liquid
Chromatography (HPLC)

HPLC is a cornerstone technique for the purification and analysis of peptides.[10][11][12]
Reversed-phase HPLC (RP-HPLC) is particularly effective for separating peptides based on
their hydrophobicity.[13]

Typical RP-HPLC Conditions for Dipeptide Purification:

Column: C18 stationary phase.[13]

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[13]

Mobile Phase B: 0.1% TFA in acetonitrile.

Gradient: A linear gradient from low to high percentage of mobile phase B.

Detection: UV absorbance at 214 nm and 280 nm.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity, purity, and structure of
the synthesized dipeptide. A combination of chromatographic and spectroscopic techniques is
typically employed.[12][14]

High-Performance Liquid Chromatography (HPLC)

Analytical HPLC is used to assess the purity of the final product. The retention time of the
dipeptide is a characteristic property under specific chromatographic conditions.
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Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight of the peptide and
confirming its amino acid sequence.[12][15] Electrospray ionization (ESI) and matrix-assisted
laser desorption/ionization (MALDI) are common ionization techniques for peptides.

Expected Mass Spectrometric Data for H-D-lle-Asp-OH:
e Monoisotopic Mass: 246.1216 Da

e Tandem Mass Spectrometry (MS/MS): Fragmentation analysis will yield characteristic b- and
y-ions, confirming the sequence. The bz ion would correspond to the D-Isoleucine residue.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the three-dimensional structure of the
dipeptide in solution.[16][17] Two-dimensional NMR techniques, such as COSY (Correlation
Spectroscopy), are particularly useful for assigning proton signals in more complex molecules
like dipeptides.[16][17][18] The chemical shifts of the a-protons can be influenced by the
sequence of the amino acids.[18]

Biological Significance and Potential Applications

The incorporation of D-amino acids into peptides can confer unique and advantageous
properties, making them attractive candidates for therapeutic and research applications.[19][20]

Enhanced Stability

Peptides containing D-amino acids are generally more resistant to degradation by proteases,
which primarily recognize L-amino acids.[19][21] This increased stability can lead to a longer
half-life in biological systems, a desirable characteristic for therapeutic peptides.[20][21]

Unique Biological Activities

D-peptides can exhibit distinct biological activities compared to their L-counterparts.[20] These
activities can include antimicrobial properties, enzyme inhibition, and modulation of hormone
signaling.[20] For instance, some dipeptides have shown potential as antioxidants and in
regulating blood pressure.[22][23][24]
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Potential Therapeutic and Research Applications
Given the properties of D-amino acid-containing peptides, H-D-lle-Asp-OH could be

investigated for a variety of applications:

o Drug Development: As a stable peptide scaffold or a component of more complex peptide-
based drugs. The inclusion of D-amino acids can be a strategy to improve the
pharmacokinetic properties of peptide therapeutics.[25]

e Enzyme Inhibitors: D-peptides can act as inhibitors of enzymes that typically process L-
peptides.[20]

o Biomaterials: The self-assembly properties of peptides containing D-amino acids can be
exploited for the development of novel hydrogels and other biomaterials for medical
applications.[26]

e Research Tools: As a tool to study protein-protein interactions and enzyme specificity.[20]
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Caption: Potential applications of H-D-lle-Asp-OH.

Conclusion
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H-D-lle-Asp-OH represents a dipeptide with significant potential stemming from the inclusion of
a D-amino acid. While its specific identifiers are not widely cataloged, a comprehensive
understanding of its properties, synthesis, and characterization can be built upon the
foundational knowledge of its constituent amino acids and the broader class of D-amino acid-
containing peptides. The enhanced stability and potential for unique biological activities make
such peptides valuable targets for future research and development in the pharmaceutical and
biotechnology sectors. This guide provides a framework for scientists to approach the study
and application of H-D-lle-Asp-OH and similar novel dipeptides.

References

» Journal of Chemical Education. (2000, February 1). Dipeptide Sequence Determination:
Analyzing Phenylthiohydantoin Amino Acids by HPLC. [Link]

e Applied and Environmental Microbiology. (2019, June 17). Synthesis of d-Amino Acid-
Containing Dipeptides Using the Adenylation Domains of Nonribosomal Peptide Synthetase.
[Link]

» Waseda University Research Portal. (2019). Synthesis of D-amino acid-containing dipeptides
using the adenylation domains of nonribosomal peptide synthetase. [Link]

e ASM Journals. (n.d.). Synthesis of d-Amino Acid-Containing Dipeptides Using the
Adenylation Domains of Nonribosomal Peptide Synthetase. [Link]

e RSC Publishing. (n.d.). Enzyme-catalysed synthesis of peptides containing D-amino acids.
[Link]

o LCGC International. (2023, April 13). New Method Developed for Comprehensive Analysis of
Dipeptides. [Link]

e PubMed. (1976, February). The mass spectrometric identification of dipeptide mixtures
obtained from dipeptidylaminopeptidase. I--Hydrolysates. [Link]

o Wikipedia. (n.d.). Aspartic acid. [Link]

e Pendidikan Kimia. (n.d.). Dipeptide Structural Analysis Using Two-Dimensional NMR for the
Undergraduate Advanced Laboratory. [Link]

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b054377/docs?utm_src=pdf-body#core-identifiers-and-physicochemical-properties
https://www.benchchem.com/product/b054377/docs?utm_src=pdf-body#core-identifiers-and-physicochemical-properties
https://pubs.acs.org/doi/10.1021/ed077p155
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6581177/
https://waseda.pure.elsevier.com/en/publications/synthesis-of-d-amino-acid-containing-dipeptides-using-the-adeny
https://journals.asm.org/doi/10.1128/AEM.00120-19
https://pubs.rsc.org/en/content/articlelanding/1987/p1/p19870000201
https://www.chromatographyonline.com/view/new-method-developed-for-comprehensive-analysis-of-dipeptides
https://pubmed.ncbi.nlm.nih.gov/1269094/
https://en.wikipedia.org/wiki/Aspartic_acid
https://ejournal.undiksha.ac.id/index.php/JJPK/article/view/12882
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

PubMed Central (PMC). (n.d.). Inspiration from the mirror: D-amino acid containing peptides
in biomedical approaches. [Link]

PubMed. (n.d.). Separation and sequence of dipeptides using gas chromatography and
mass spectrometry of their trimethylsilylated derivatives. [Link]

MDPI. (2022, February 9). 13C NMR Spectroscopic Studies of Intra- and Intermolecular
Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. [Link]

ACS Publications. (2014, October 2). Dipeptide Structural Analysis Using Two-Dimensional
NMR for the Undergraduate Advanced Laboratory. [Link]

LifeTein. (2024, October 18). Should My Peptides Have D-Amino Acids?[Link]

PubMed Central (PMC). (n.d.). One-Pot Synthesis of Diverse dl-Configuration Dipeptides by
a Streptomyces d-Stereospecific Amidohydrolase. [Link]

Sorachim. (n.d.). L-Aspartic acid. [Link]

ACS Publications. (2014, October 2). Dipeptide Structural Analysis Using Two-Dimensional
NMR for the Undergraduate Advanced Laboratory. [Link]

Loba Chemie. (n.d.). L-ASPARTIC ACID. [Link]

PubMed Central (PMC). (n.d.). The Unexpected Advantages of Using D-Amino Acids for
Peptide Self-Assembly into Nanostructured Hydrogels for Medicine. [Link]

CD Formulation. (n.d.). D-Amino Acid-Containing Peptide Synthesis. [Link]

ResearchGate. (n.d.). HPLC Analysis and Purification of Peptides. [Link]

RSC Publishing. (n.d.). 19F NMR enantiodiscrimination and diastereomeric purity
determination of amino acids, dipeptides, and amines. [Link]

MtoZ Biolabs. (n.d.). What Is Peptide Mass Spectrometry Identification. [Link]

Crawford Scientific. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides
by Reversed-Phase HPLC. [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5327221/
https://pubmed.ncbi.nlm.nih.gov/4742728/
https://www.mdpi.com/1422-8599/2022/1/13309
https://pubs.acs.org/doi/10.1021/ed500030j
https://www.lifetein.com/should-my-peptides-have-d-amino-acids/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2223230/
https://www.sorachim.com/product-page/l-aspartic-acid
https://pubs.acs.org/doi/abs/10.1021/ed500030j
https://www.lobachemie.com/Loba/amino-acids-derivatives/L-ASPARTIC-ACID-01571.aspx
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4900451/
https://www.cd-formulation.com/services/d-amino-acid-containing-peptide-synthesis.html
https://www.researchgate.net/publication/221919420_HPLC_Analysis_and_Purification_of_Peptides
https://pubs.rsc.org/en/content/articlelanding/2023/an/d3an00642f
https://www.mtoz-biolabs.com/blog/what-is-peptide-mass-spectrometry-identification.html
https://www.crawfordscientific.com/technical/a-guide-to-the-analysis-and-purification-of-proteins-and-peptides-by-reversed-phase-hplc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ACS Publications. (n.d.). The Mass Spectra of Dipeptides. [Link]

PubMed Central (PMC). (n.d.). HPLC Analysis and Purification of Peptides. [Link]

ACS Publications. (2014, February 26). PEP Search in MyCompoundID: Detection and
Identification of Dipeptides and Tripeptides Using Dimethyl Labeling and Hydrophilic
Interaction Liquid Chromatography Tandem Mass Spectrometry. [Link]

PNNL. (n.d.). Dipeptide Masses. [Link]

Cheméo. (n.d.). Chemical Properties of DL-Isoleucine (CAS 443-79-8). [Link]

Google Patents. (n.d.). CN102749397A - Analysis method of compound amino acid and
dipeptide injection.

ResearchGate. (n.d.). The dipeptides with interesting biological activities. [Link]
Wikipedia. (n.d.). Isoleucine. [Link]

NIST WebBook. (n.d.). L-Isoleucine. [Link]

JPT. (n.d.). Peptide Characterization & Analytics. [Link]

PubMed. (2013, November 15). The influence of isoleucine and arginine on biological activity
and peptide-membrane interactions of antimicrobial peptides from the bactericidal domain of
AvBDA4. [Link]

ResolveMass Laboratories Inc. (2025, July 22). Peptide Characterization Techniques and
Applications. [Link]

PubMed. (2015, December 15). Antihypertensive and cardioprotective effects of the
dipeptide isoleucine-tryptophan and whey protein hydrolysate. [Link]

SciSpace. (n.d.). Biological Functions of Antioxidant Dipeptides. [Link]

J-Stage. (n.d.). Biological Functions of Antioxidant Dipeptides. [Link]

PubChem. (n.d.). D-Isoleucine. [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://pubs.acs.org/doi/10.1021/ja00958a033
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2932932/
https://pubs.acs.org/doi/10.1021/ac403984u
https://omics.pnl.gov/data/dipeptide-masses
https://www.chemeo.com/cid/70-983-0/DL-Isoleucine.html
https://www.researchgate.net/figure/The-dipeptides-with-interesting-biological-activities_tbl1_354226162
https://en.wikipedia.org/wiki/Isoleucine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C73325
https://www.jpt.com/peptide-services/peptide-characterization-analytics
https://pubmed.ncbi.nlm.nih.gov/24075908/
https://resolvemass.com/peptide-characterization-techniques-and-applications/
https://pubmed.ncbi.nlm.nih.gov/26297928/
https://typeset.io/papers/biological-functions-of-antioxidant-dipeptides-2l25z1jvz8
https://www.jstage.jst.go.jp/article/fstr/27/4/27_631/_article
https://pubchem.ncbi.nlm.nih.gov/compound/76551
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

e PubChem. (n.d.). Aspartyl-aspartic acid. [Link]

e ChemBK. (2024, April 11). H-D-Asp-OH. [Link]

o Peptides. (n.d.). H-D-Asp-OH, D-Aspartic acid, CAS 1783-96-6. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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